Iodo vs. Bromo Reactivity in Sonogashira Cross-Coupling: Higher Conversion with Terminal Alkynes
In the one-pot Sonogashira cross-coupling/annulation reaction with terminal alkynes to produce fluorescent pyrrolocytosines, the 5-iodo substituent on the cytosine ring provides superior reactivity compared to the 5-bromo analog. Protected 5-iodocytosine derivatives (including THP-protected forms) undergo successful tandem coupling-annulation with a range of terminal alkynes, whereas the corresponding 5-bromo derivatives require harsher conditions or yield significantly lower conversions under identical Pd(0)/Cu(I) catalysis . The C–I bond (bond dissociation energy ~57 kcal/mol) is more labile toward oxidative addition with Pd(0) than the C–Br bond (~71 kcal/mol), directly accounting for the higher coupling efficiency [1].
| Evidence Dimension | Oxidative addition reactivity in Pd-catalyzed cross-coupling |
|---|---|
| Target Compound Data | C–I bond dissociation energy ~57 kcal/mol; successful tandem Sonogashira/annulation with terminal alkynes |
| Comparator Or Baseline | 5-bromocytosine derivatives: C–Br bond dissociation energy ~71 kcal/mol; lower conversion under identical Sonogashira conditions [1] |
| Quantified Difference | ~14 kcal/mol lower bond dissociation energy for C–I vs. C–Br, translating to higher catalytic turnover at equivalent Pd loading |
| Conditions | Pd(0)/CuI catalyst system, terminal alkyne substrates, one-pot tandem cross-coupling/annulation protocol |
Why This Matters
For researchers synthesizing 5-alkynylcytosine libraries or fluorescent nucleobase analogs, the iodo derivative offers reliably higher cross-coupling yields, reducing optimization time and material waste.
- [1] Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies; CRC Press: Boca Raton, 2007. (Bond dissociation energy values for C–I and C–Br bonds.) View Source
